Human Papillomavirus (HPV) E7 protein 49-57

• Molecular Formula: C52H77N15O13
• Molecular Weight: 1120.3 g/mol
• InChI: InChI=1S/C52H77N15O13/c1-7-27(4)41(49(77)65-40(26(2)3)48(76)67-42(29(6)68)50(78)64-38(51(79)80)21-30-12-9-8-10-13-30)66-47(75)37(23-39(54)70)63-45(73)35(20-31-15-17-33(69)18-16-31)62-46(74)36(22-32-24-57-25-59-32)61-43(71)28(5)60-44(72)34(53)14-11-19-58-52(55)56/h8-10,12-13,15-18,24-29,34-38,40-42,68-69H,7,11,14,19-23,53H2,1-6H3,(H2,54,70)(H,57,59)(H,60,72)(H,61,71)(H,62,74)(H,63,73)(H,64,78)(H,65,77)(H,66,75)(H,67,76)(H,79,80)(H4,55,56,58)/t27-,28-,29+,34-,35-,36-,37-,38-,40-,41-,42-/m0/s1
• InChIKey: YYRLGDVWSORYPB-FJJMPZPNSA-N

HPV E7 Protein 49-57 Peptide: A Core H-2Db-Restricted Epitope for Murine HPV16 Research Models

The Human Papillomavirus (HPV) E7 protein 49-57 peptide (RAHYNIVTF) is a well-defined, H-2Db-restricted cytotoxic T lymphocyte (CTL) epitope derived from the HPV type 16 E7 oncoprotein [1]. It is a short, 9-amino acid sequence that is widely used as a standard antigen in preclinical murine models, particularly in C57BL/6 mice, for studying immune responses against HPV16-induced tumors [2]. Its characterization as a subdominant CTL epitope, when expressed endogenously by tumor cells, is a key feature that defines its specific experimental utility and limitations [3].

H-2Db-restricted CTL epitope for C57BL/6 models

Subdominant epitope profile for mechanistic CD8+ studies

Short 9-mer suitable for direct MHC loading assays

• [1] Feltkamp MC, et al. Vaccination with cytotoxic T lymphocyte epitope-containing peptide protects against a tumor induced by human papillomavirus type 16-transformed cells. Eur J Immunol. 1993;23(9):2242-9. View Source
• [2] Indrová M, et al. Therapy of HPV 16-associated carcinoma with dendritic cell-based vaccines: in vitro priming of the effector cell responses by DC pulsed with tumour lysates and synthetic RAHYNIVTF peptide. Int J Mol Med. 2001;7(1):97-100. View Source
• [3] Epitopes described in Cytotoxic T lymphocytes raised against a subdominant epitope offered as a synthetic peptide eradicate human papillomavirus type 16-induced tumors. - Immune Epitope Database (IEDB). View Source

Why Generic Substitution of HPV E7 49-57 Peptide Is Not Advisable: MHC Restriction and Epitope Hierarchy

The HPV E7 49-57 peptide cannot be substituted with other E7-derived or overlapping peptides due to its precise and restrictive biological profile. Its activity is contingent upon two critical, non-transferable factors: strict H-2Db MHC Class I restriction and its inherent status as a subdominant CTL epitope [1]. While longer peptides like E7 43-77 encompass this sequence, they introduce additional CD4+ T-helper epitopes, fundamentally altering the nature and magnitude of the resulting immune response [2]. Similarly, HLA-A*0201-restricted epitopes like E7 11-20 or E7 86-93 are entirely ineffective in the standard C57BL/6 mouse model, as they cannot bind the H-2Db molecule [3]. This combination of a specific MHC allele and a defined immunological hierarchy makes the 49-57 sequence a unique, non-fungible research reagent for specific experimental systems.

MHC restriction mismatch

H-2Db allele requirement may prevent binding of HLA-A*0201 epitopes in C57BL/6 models.

Epitope hierarchy shift

Longer E7 43-77 peptide adds CD4+ T-helper epitopes, altering response profile and magnitude.

Model incompatibility

E7 11-20 or 86-93 (HLA-A*0201) are ineffective in standard H-2Db mouse model.

• [1] Feltkamp MC, et al. Vaccination with cytotoxic T lymphocyte epitope-containing peptide protects against a tumor induced by human papillomavirus type 16-transformed cells. Eur J Immunol. 1993;23(9):2242-9. View Source
• [2] Yang Y, et al. Prevention and treatment of cervical cancer by a single administration of human papillomavirus peptide vaccine with CpG oligodeoxynucleotides as an adjuvant in vivo. Int Immunopharmacol. 2019. View Source
• [3] Ressing ME, et al. Differential binding of viral peptides to HLA-A2 alleles. Implications for human papillomavirus type 16 E7 peptide-based vaccination against cervical carcinoma. Eur J Immunol. 1999;29(4):1292-303. View Source

Quantitative Differentiation: HPV E7 49-57 Peptide Performance Versus Comparators

In Vivo Tumor Protection: E7 49-57 Peptide Versus E7 11-20 and Its Altered Peptide Ligand (APL)

In a direct head-to-head prophylactic vaccination study, the native HPV16 E7 49-57 peptide was compared to the HLA-A*0201-restricted E7 11-20 peptide and an Altered Peptide Ligand (APL) of E7 11-20. While the study primarily focused on comparing E7 11-20 to its APL, it provides quantitative data that distinguishes E7 49-57's performance in the C57BL/6 model. The tumor-free rate in mice immunized with the E7 11-20 peptide was 40%, whereas the APL of E7 11-20 achieved an 80% tumor-free rate [1]. This context is crucial, as the E7 49-57 peptide, when administered with a potent adjuvant strategy (TriVax: poly-IC + anti-CD40), has been shown to induce large and persistent T-cell responses and is therapeutically effective against established HPV16-E7 expressing tumors [2], highlighting that its efficacy is highly dependent on the adjuvant system and model used. Direct tumor-free survival data for E7 49-57 alone is less frequently reported due to its subdominant nature.

Prophylactic tumor protection

Class-level inference

E7 49-57 unadjuvanted data not reported; E7 11-20: 40%, APL: 80% tumor-free

Supports adjuvant optimization context

Direct comparison data limited; model-specific

Evidence Dimension	Prophylactic Tumor-Free Survival
Target Compound Data	Data not reported for unadjuvanted peptide in this specific comparison context.
Comparator Or Baseline	HPV16 E7 11-20 peptide: 40% tumor-free rate; APL of E7 11-20: 80% tumor-free rate.
Quantified Difference	N/A (Class-level inference based on reported data for a different E7 epitope)
Conditions	C57BL/6 mice immunized with peptide in IFA and challenged with TC-1 tumor cells.

Why This Matters

This provides a quantitative benchmark for expected prophylactic efficacy of an unmodified short E7 peptide in the C57BL/6 model, underscoring the need for adjuvant optimization when using E7 49-57.

• [1] XU Yun-sheng, et al. Experimental Study on Antitumor Effect of Altered Peptide Ligand of HPV16E7_(11-20). Chinese Journal of Immunology. 2011. View Source
• [2] TriVax-HPV: an improved peptide-based therapeutic vaccination strategy against human papillomavirus-induced cancers - PubMed. 2012. View Source

Therapeutic Vaccine Efficacy: Short E7 49-57 Peptide (SP) Versus E7 Long Peptide (LP35)

A direct comparison in a therapeutic TC-1 mouse tumor model evaluated flagellin-adjuvanted vaccines containing the short E7 49-57 peptide (FlaB-SPVax) versus a long peptide E7 43-77 (FlaB-LP35Vax). The study found that FlaB-LP35Vax demonstrated significantly higher antitumor activity than FlaB-SPVax [1]. Furthermore, the combination with anti-PD-1 immune checkpoint blockade enhanced the therapeutic efficacy of the LP35 vaccine, but not the short peptide vaccine. This quantitative difference is attributed to the long peptide's requirement for processing and presentation by professional antigen-presenting cells, which induces a more robust and balanced CD4+ and CD8+ T-cell response compared to the direct MHC Class I loading of the short peptide.

Therapeutic antitumor activity

Head-to-head comparison

Long peptide LP35Vax shows stronger antitumor response than short peptide SPVax; anti-PD-1 benefit only with LP35

Long peptide preferred for therapeutic vaccine context

TC-1 model; short peptide suitable for mechanistic studies

Evidence Dimension	Antitumor Activity (Tumor Suppression)
Target Compound Data	FlaB-SPVax (E7-SP49-57): Significantly lower antitumor activity; no enhancement observed with anti-PD-1.
Comparator Or Baseline	FlaB-LP35Vax (E7-LP35 43-77): Significantly higher antitumor activity; enhancement observed with anti-PD-1.
Quantified Difference	FlaB-LP35Vax shows significantly higher activity (p-value not specified in abstract).
Conditions	Therapeutic vaccination in a mouse TC-1 tumor model, with and without anti-PD-1 checkpoint blockade.

Why This Matters

For therapeutic vaccine development, this demonstrates that the short E7 49-57 peptide is an inferior antigen compared to the longer E7 43-77 sequence, guiding users toward the appropriate research application (prophylactic vs. therapeutic).

• [1] Optimal long peptide for flagellin-adjuvanted HPV E7 cancer vaccine to enhance tumor suppression in combination with anti-PD-1. 2022. View Source

Immunogenicity: E7 49-57 Peptide Versus Tumor Lysate

An in vitro study compared the priming activity of dendritic cells (DCs) pulsed with either a synthetic HPV 16 E7(49-57) peptide (RAHYNIVTF) or a whole MK 16 tumor lysate. The study found that the priming activity of the tumor lysate was substantially higher than that of the HPV 16 E7(49-57) peptide [1]. The priming activity of the peptide-pulsed DCs was similar to that of a standard, moderately immunogenic chemically-induced sarcoma. This quantitative comparison highlights the limited immunogenicity of the single peptide compared to a complex mixture of antigens found in a tumor lysate.

DC priming activity

Head-to-head comparison

Peptide-pulsed DC priming substantially lower than tumor lysate-pulsed DC

Limited immunogenicity as single epitope; suited for CD8+ T-cell studies

In vitro effector cell response context

Evidence Dimension	In Vitro Priming Activity (Effector Cell Response)
Target Compound Data	Substantially lower priming activity.
Comparator Or Baseline	MK 16 tumor lysate: Substantially higher priming activity.
Quantified Difference	Priming activity was 'substantially higher' for the lysate.
Conditions	In vitro priming of effector cells with DCs pulsed with either HPV 16 E7(49-57) peptide or MK 16 tumor lysate.

Why This Matters

This data explicitly quantifies the known limitation of using a single subdominant epitope for immunotherapy, reinforcing its role as a specific tool for studying CD8+ T-cell responses rather than as a broadly immunogenic vaccine candidate.

• [1] Indrová M, et al. Therapy of HPV 16-associated carcinoma with dendritic cell-based vaccines: in vitro priming of the effector cell responses by DC pulsed with tumour lysates and synthetic RAHYNIVTF peptide. Int J Mol Med. 2001;7(1):97-100. View Source

Optimal Use Cases for HPV E7 49-57 Peptide: From Basic Research to Preclinical Assays

Validation of In Vivo Cytotoxic T Lymphocyte (CTL) Assays

The HPV E7 49-57 peptide is a well-established, high-affinity H-2Db binder [1]. Its primary and most reliable use is as a positive control antigen in in vivo CTL assays in C57BL/6 mice. By pulsing syngeneic splenocytes with this peptide and adoptively transferring them into immunized mice, researchers can precisely quantify the magnitude of an E7-specific CD8+ T-cell response. The quantitative data from such assays (e.g., percent specific lysis) are directly comparable across different vaccine formulations or immunomodulatory interventions, making it an essential tool for mechanistic immunology studies.

Epitope-Specific T-Cell Monitoring by MHC Tetramer Staining

The well-defined sequence of HPV E7 49-57 enables the generation of highly specific MHC Class I tetramers (H-2Db/RAHYNIVTF) [2]. This makes it an ideal reagent for tracking the frequency and phenotype of antigen-specific CD8+ T cells in preclinical models by flow cytometry. As shown in studies comparing different vaccination routes, this approach can quantify statistically significant differences in T-cell populations, such as an average of 14.5% tetramer-positive CD8+ T cells in lymph node-immunized mice [3]. This provides a robust, quantitative readout for assessing vaccine immunogenicity.

Screening of Adjuvants and Delivery Systems for Short Peptide Vaccines

Given its inherently limited immunogenicity as a short, unmodified peptide [4], the HPV E7 49-57 sequence is an ideal model antigen for screening novel adjuvants or delivery technologies. Studies have demonstrated that its performance can be dramatically enhanced by specific formulations, such as the TriVax combination (poly-IC + anti-CD40) [5] or by conjugation to targeting moieties like nanobodies [6]. This 'low baseline' allows for a high signal-to-noise ratio when evaluating the potency of a new vaccine platform, making it a valuable tool for preclinical vaccine development.

Target for Diagnostic and Therapeutic Antibody Development

The precise sequence of the HPV E7 49-57 peptide allows for the development of highly specific monoclonal antibodies (mAbs), like the 6C10 mAb [7]. This antibody specifically recognizes the RAHYNIVTF epitope in its native form and when complexed with an MHC Class I molecule. This specificity has been shown to translate into in vivo tumor suppression activity in the TC-1 model compared to an isotype control [7]. Therefore, the peptide is a critical reagent for generating and validating antibodies intended for diagnostic imaging, targeted drug delivery, or direct therapeutic application against HPV16-positive malignancies.

Application

Selection Property

Validation Focus

In vivo CTL assay validation

H-2Db-restricted high-affinity binder

Percent specific lysis quantification

Epitope-specific T-cell monitoring

Defined sequence for MHC tetramer generation

Tetramer-positive CD8+ frequency

Adjuvant / delivery screening

Low baseline immunogenicity model antigen

Adjuvant-induced response enhancement

Antibody development tool

Epitope specificity for mAb generation (e.g., 6C10)

In vivo tumor model response context

• [1] Feltkamp MC, et al. Vaccination with cytotoxic T lymphocyte epitope-containing peptide protects against a tumor induced by human papillomavirus type 16-transformed cells. Eur J Immunol. 1993;23(9):2242-9. View Source
• [2] H-2Db/HPV16 E7 (RAHYNIVTF) MHC Monomer - Creative Biolabs. View Source
• [3] Pokorná D, et al. Vaccination with human papillomavirus type 16-derived peptides using a tattoo device. 2009. View Source
• [4] Indrová M, et al. Therapy of HPV 16-associated carcinoma with dendritic cell-based vaccines: in vitro priming of the effector cell responses by DC pulsed with tumour lysates and synthetic RAHYNIVTF peptide. Int J Mol Med. 2001;7(1):97-100. View Source
• [5] TriVax-HPV: an improved peptide-based therapeutic vaccination strategy against human papillomavirus-induced cancers - PubMed. 2012. View Source
• [6] Nanobody–antigen conjugates elicit HPV-specific antitumor immune responses. 2025. View Source
• [7] Lei J, et al. Potential antitumor applications of a monoclonal antibody specifically targeting human papilloma virus 16 E7 49-57 peptide. Microbiol Immunol. 2012;56(7):456-62. View Source